Cas no 14348-22-2 (Cnidilin)

8-Methoxyisoimperatoride was isolated fromAngelica dahuricaIn the root.

[Plant origin] :Angelica dahurica

[Solubility] :Soluble inmethanol\ethanol\DMSO Isoorganic solvent

[pharmacological action ] : 8-Methoxyisoimperatoride has anti-inflammatory properties,Antipyretic and analgesic,Spasmolysis,Antibacterial effect

Cnidilin structure

Product Name:Cnidilin

CAS No:14348-22-2

Molecular Formula:C₁₇H₁₆O₅

Molecular Weight:300.3059

CID:163024

PubChem ID:821449

Cnidilin Properties

Names and Identifiers

- 7H-Furo[3,2-g][1]benzopyran-7-one,9-methoxy-4-[(3-methyl-2-buten-1-yl)oxy]-
- Cnidilin
- 9-methoxy-4-[(3-methyl-2-butenyl)oxy]-7H-Furo[3,2-g][1]benzopyran-7-one
- 5-(Isopentenyloxy)-8-methoxypsoralen
- 7H-Furo[3,2-g][1]benzopyran-7-one,9-methoxy-4-[(3-methyl-2-butenyl)oxy]- (8CI,9CI)
- Isophellopterin
- Knidilin
- 4-[(3-Methyl-2-butenyl)oxy]-9-methoxy-7H-furo[3,2-g][1]benzopyran-7-one
- kinidilin
- BDBM50361387
- C17503
- 9-methoxy-4-(3-methylbut-2-enoxy)furo[3,2-g]chromen-7-one
- HY-N2272
- AKOS037514593
- GGS6U48RG7
- CS-0019601
- UNII-GGS6U48RG7
- CHEMBL1934194
- Q27155096
- FS-7066
- 14348-22-2
- 9-Methoxy-4-((3-methylbut-2-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
- FT-0775415
- CHEBI:81139
- MFCD32004085
- 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-methoxy-4-((3-methyl-2-buten-1-yl)oxy)-
- DA-62430
- 9-Methoxy-4-[(3-methyl-2-butenyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one; 9-Methoxy-4-[(3-methyl-2-buten-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one; 5-(Isopentenyloxy)-8-methoxypsoralen; Isophellopterin; Knidilin;
- 1ST180956
- CnidilinKnidilin
- CNIDILIN
- +Expand
- InChIKey： NNDOCYLWULORAM-UHFFFAOYSA-N
- Inchi： 1S/C17H16O5/c1-10(2)6-8-20-14-11-4-5-13(18)22-16(11)17(19-3)15-12(14)7-9-21-15/h4-7,9H,8H2,1-3H3
- SMILES： O(C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C1C2C([H])=C([H])C(=O)OC=2C(=C2C=1C([H])=C([H])O2)OC([H])([H])[H]

Computed Properties

Exact Mass: 300.099774g/mol
Surface Charge: 0
XLogP3: 3.4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 300.099774g/mol
Monoisotopic Mass: 300.099774g/mol
Topological Polar Surface Area: 57.9Å²
Heavy Atom Count: 22
Complexity: 479
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 300.30

Experimental Properties

PSA: 57.9
Melting Point: 117-118 ºC
Color/Form: Powder
Density: 1.243

Cnidilin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009GWM-5mg	CNIDILIN	14348-22-2		5mg	$200.00	2024-06-20
A2B Chem LLC	AE41014-5mg	CNIDILIN	14348-22-2	98% by HPLC	5mg	$340.00	2024-04-20
Aaron	AR009H4Y-5mg	CNIDILIN	14348-22-2		5mg	$707.00
abcr	AB587045-1mg	Cnidilin, 98%; .	14348-22-2	98%	1mg	€209.00
Ambeed	A709673-5mg	9-Methoxy-4-((3-methylbut-2-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one	14348-22-2	98%	5mg	$210.0
ChemFaces	CFN90590-10mg	Cnidilin	14348-22-2	>=98%	10mg	$268
ChemScence	CS-0019601-1mg	Cnidilin	14348-22-2		1mg	$286.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0377-20mg	Cnidilin	14348-22-2	98%	20mg	$420	2023-09-20
MedChemExpress	HY-N2272-1mg	Cnidilin	14348-22-2		1mg	￥1170	2024-04-20
TargetMol Chemicals	TN1048-20 mg	Cnidilin	14348-22-2	98%	20mg	￥ 4,560

Cnidilin Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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WU HAN TIAN ZHI Biotechnology Co., Ltd.

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CHENG DOU ZHU MU Technology Co., Ltd.

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HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

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(CAS:14348-22-2)

MR./MRS.:ZHANG SHUO

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Email:hepeng20160718@foxmail.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:14348-22-2)

MR./MRS.:TANG SI LEI

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Email:2881489226@qq.com

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Xiaowei Shi,Shuang Wang,Qi Qian,Na Zhou,Pengcheng Qi,Xiyan Mu,Qiao Wang RSC Adv. 2017 7 29732

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